Cas no 2137537-36-9 (N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine)

• Product Name: N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine
• CAS No: 2137537-36-9
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• CID: 5609431
• PubChem ID: 165862887
• Update Time: 2025-07-21

N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2137537-36-9
• EN300-840222
• N-[(3-chlorophenyl)methyl]-4-cyclopropyloxolan-3-amine
• N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine

• Inchi： 1S/C14H18ClNO/c15-12-3-1-2-10(6-12)7-16-14-9-17-8-13(14)11-4-5-11/h1-3,6,11,13-14,16H,4-5,7-9H2
• InChI Key： LKKXLZZFQSKXHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1COCC1C1CC1

Computed Properties

• Exact Mass: 251.1076919g/mol
• Monoisotopic Mass: 251.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine

Professional Introduction to N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine (CAS No. 2137537-36-9)

N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2137537-36-9, represents a promising candidate for further research and development in the quest for novel therapeutic agents. The molecular structure of this compound incorporates both aromatic and heterocyclic elements, which are known to contribute to its interaction with biological targets.

The core structure of N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine features a chlorophenyl group attached to a nitrogen-containing heterocycle, which is further substituted with a cyclopropyl group. This particular arrangement of functional groups is strategically significant as it can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors. The presence of the chloro substituent on the phenyl ring is particularly noteworthy, as it can enhance the electrophilicity of the molecule, making it more reactive in certain chemical transformations.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The structural features of N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine make it an attractive scaffold for designing compounds that could interact with enzymes or receptors involved in disease mechanisms. For instance, the nitrogen heterocycle can serve as a hydrogen bond acceptor or donor, which is crucial for achieving high binding affinity to biological targets. Additionally, the cyclopropyl group introduces steric hindrance, which can be exploited to optimize binding interactions.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit properties relevant to therapeutic applications. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules designed to target specific biological pathways. The chlorophenyl moiety, in particular, has been shown to be a versatile handle for further chemical modifications, allowing chemists to tailor the properties of the resulting derivatives.

The synthesis of N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework. These methods not only improve yield but also allow for better control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

The biocompatibility and safety profile of N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine are also areas of active investigation. Initial pharmacokinetic studies have provided insights into how the compound behaves within biological systems, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding whether the compound has the potential to reach therapeutic levels in vivo and whether it exhibits any undesirable side effects.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have enabled researchers to predict how N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine interacts with biological targets at an atomic level. This information is invaluable for guiding experimental design and optimizing lead compounds for further development. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

In conclusion, N-(3-chlorophenyl)methyl-4-cyclopropyloxolan-3-amine, with its CAS number 2137537-36-9, represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of its properties grows, so too does its potential as a building block for novel therapeutic agents. The ongoing investigation into this compound underscores the importance of interdisciplinary approaches in advancing drug discovery and development.